Cas no 1804927-95-4 (Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804927-95-4
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838346
• Update Time: 2025-10-28

Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)6-8(19-2)7(21-10(11,12)13)5(4-14-6)15(17)18/h4H,3H2,1-2H3
• InChI Key： HBGHVCDYMARPSD-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C(=O)OCC)C=1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804927-95-4)

Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804927-95-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl ester and methoxy substituents, enhances its reactivity and versatility in organic transformations.

The growing demand for fluorinated pyridine derivatives in drug discovery has propelled interest in compounds like Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate. Researchers are particularly intrigued by its potential applications in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens. The incorporation of a trifluoromethoxy group is known to improve metabolic stability and bioavailability, making this compound a valuable asset in medicinal chemistry.

From a synthetic perspective, CAS No. 1804927-95-4 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to its electron-deficient pyridine core. Its nitro group can be selectively reduced to an amine, enabling further derivatization for library synthesis. This adaptability has made it a focal point in high-throughput screening campaigns, where structural diversity is paramount.

Environmental and regulatory considerations are also driving innovation around this compound. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes for Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate, such as catalytic methods and solvent-free conditions. These efforts resonate with the broader push for green pharmaceuticals and reduced carbon footprints in chemical manufacturing.

Analytical characterization of CAS 1804927-95-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its purity and structural integrity. Such rigorous quality control is essential given its role as a building block in API synthesis. The compound's stability under various pH conditions and thermal profiles are frequently studied to optimize storage and handling protocols.

Market trends indicate rising patent activity surrounding trifluoromethoxy-containing compounds, with Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate appearing in several recent filings. This reflects the pharmaceutical industry's pursuit of novel heterocycles to address unmet medical needs. Parallel developments in agrochemical formulations also utilize similar scaffolds for crop protection agents.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation. Many manufacturers now provide detailed COA (Certificate of Analysis) and structure-activity relationship data to support downstream applications. The compound's compatibility with continuous flow chemistry systems is another area of operational interest for scale-up processes.

Emerging computational approaches, particularly AI-driven molecular modeling, are being applied to predict new derivatives of 1804927-95-4 with enhanced properties. This synergy between synthetic chemistry and machine learning exemplifies modern drug discovery paradigms. Such interdisciplinary strategies may unlock novel applications in central nervous system therapeutics or precision medicine platforms.

In summary, Ethyl 3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate represents a multifaceted compound at the intersection of cutting-edge chemistry and life sciences. Its structural features and reactivity profile position it as a strategic tool for addressing contemporary challenges in small molecule development, while evolving regulatory and technological landscapes continue to shape its utilization across industries.